BMS-986121

• Molecular Formula: C15H9Cl2N3O2S
• Molecular Weight: 366.2 g/mol
• InChI: InChI=1S/C15H9Cl2N3O2S/c16-11-2-1-3-12(17)14(11)19-15-18-13(8-23-15)9-4-6-10(7-5-9)20(21)22/h1-8H,(H,18,19)
• InChIKey: AOCLKIVPDLQCOF-UHFFFAOYSA-N

BMS-986121 Procurement Guide

BMS-986121 is a synthetic small-molecule positive allosteric modulator (PAM) of the μ-opioid receptor (MOR), originally identified through a high-throughput screen for agents that potentiate orthosteric agonist-driven β-arrestin recruitment [1]. The compound belongs to a novel chemotype built around a 2,6-dichlorophenyl-thiazol-2-amine scaffold and represents the first published MOR PAM scaffold, distinct from both orthosteric opioids and later-disclosed allosteric chemotypes such as BMS-986122, MS1, and Comp5 [2]. BMS-986121 lacks intrinsic agonist activity and exerts its pharmacological effect solely by enhancing the affinity and/or efficacy of orthosteric agonists, a mechanism that carries profound implications for therapeutic index and side-effect mitigation [1].

μ

Positive allosteric modulator (PAM) of μ-opioid receptor; lacks intrinsic agonist activity

A

Supports activity-dependent signaling pathway studies via endogenous-tone potentiation context

F

First-in-class MOR PAM chemotype; reported reference standard for allosteric modulator SAR programs

• [1] Burford NT, Clark MJ, Wehrman TS, Gerritz SW, Banks M, O'Connell J, Traynor JR, Alt A. Discovery of positive allosteric modulators and silent allosteric modulators of the μ-opioid receptor. Proc Natl Acad Sci U S A. 2013 Jun 25;110(26):10830-5. View Source
• [2] BMS-986121 Ligand Page, IUPHAR/BPS Guide to Pharmacology. View Source

BMS-986121 Substitution Risk

Generic substitution strategies that treat all μ-opioid receptor positive allosteric modulators as interchangeable overlook the steep structure-activity relationships (SAR) and probe-dependent pharmacology embedded in this chemotype. Even within the same chemical series, minor structural modifications convert a PAM into a silent allosteric modulator (SAM) or negative allosteric modulator (NAM), as demonstrated by the conversion of BMS-986122 analogs BMS-986123 and BMS-986124 into SAMs [1]. Furthermore, BMS-986121 displays a distinct probe-dependent potentiation profile—shifting the potency of endomorphin-I, morphine, and leu-enkephalin to different extents—that is not replicated by the related PAM BMS-986122, which primarily operates as an affinity modulator [2]. Substituting BMS-986121 with an orthosteric agonist would abrogate the fundamental advantage of activity-dependence, i.e., enhancement of endogenous opioid tone only at sites of ongoing receptor activation, thereby re-introducing the full spectrum of opioid-related adverse effects that PAMs are designed to avoid [1][2].

BMS-986121

BMS-986122

Functional efficacy modulator vs affinity modulator; G protein potentiation context may not transfer across PAM chemotypes

BMS-986121

Orthosteric agonists

Agonists activate receptor independently of endogenous tone; activity-dependent modulation context may shift away from PAM-based study design

BMS-986121

PAM series analogs

SAR is steep; minor structural changes may convert PAM to SAM or NAM, altering allosteric modulator classification in assay readouts

• [1] US Patent 9,784,740. Positive allosteric modulators and silent allosteric modulators of the Mu opioid receptor. Issued October 10, 2017. View Source
• [2] Burford NT, Clark MJ, Wehrman TS, Gerritz SW, Banks M, O'Connell J, Traynor JR, Alt A. Discovery of positive allosteric modulators and silent allosteric modulators of the μ-opioid receptor. Proc Natl Acad Sci U S A. 2013 Jun 25;110(26):10830-5. View Source

BMS-986121 Quantitative Evidence

G Protein Potentiation vs. Affinity Modulation

In [35S]GTPγS binding assays using C6 glioma cell membranes expressing recombinant μ-opioid receptors, BMS-986121 (10 μM) produced a 4-fold leftward shift in the concentration-response curve of the full agonist DAMGO, reducing the EC50 from 222 nM (95% CI 179–274 nM) to 57 nM (95% CI 37–89 nM) [1]. In contrast, the close structural analog BMS-986122 did not directly shift the DAMGO potency in this assay; its primary mechanism was identified as a positive affinity modulator, increasing DAMGO binding affinity by 6-fold (Ki reduced from 340 nM to 56 nM) [1]. This divergence reveals that BMS-986121 exerts a direct efficacy-modulating effect on G protein activation that is mechanistically distinct from the affinity-driven modulation of BMS-986122, offering a functional dimension of differentiation for studies requiring potentiation of G protein signaling rather than ligand binding enhancement.

G Protein Potentiation vs Affinity Modulation

Head-to-head

BMS-986121: 4-fold leftward shift of DAMGO EC50 (222 → 57 nM) BMS-986122: no direct potency shift; 6-fold binding affinity increase (Ki 340 → 56 nM)

Supports functional vs affinity modulation differentiation; G protein signaling context

[35S]GTPγS assay in C6μ membranes; 10 μM compound

Evidence Dimension	Potency shift of orthosteric agonist DAMGO in G protein activation assay
Target Compound Data	EC50 DAMGO shifted from 222 nM to 57 nM (4-fold leftward shift) in presence of 10 μM BMS-986121
Comparator Or Baseline	BMS-986122 (10 μM): no direct potency shift reported; instead increased DAMGO binding affinity 6-fold (Ki 340 nM → 56 nM)
Quantified Difference	BMS-986121 produces 4-fold DAMGO potency shift vs. BMS-986122 produces 0-fold shift in this functional readout
Conditions	[35S]GTPγS binding assay in C6 glioma cell membranes expressing recombinant human μ-opioid receptors; 5 min incubation; DAMGO concentration-response curves

Why This Matters

This head-to-head data demonstrates that BMS-986121 and BMS-986122 are not functionally interchangeable PAMs; BMS-986121 uniquely provides efficacy-dependent G protein potentiation, directly informing selection for G protein signaling-centric experimental paradigms.

• [1] US Patent 9,784,740. Positive allosteric modulators and silent allosteric modulators of the Mu opioid receptor. Issued October 10, 2017. View Source

Probe-Dependent Agonist Potentiation

In forskolin-stimulated cAMP accumulation assays performed in CHO cells expressing human μ-opioid receptors, BMS-986121 (100 μM) produced leftward potency shifts for three structurally diverse orthosteric agonists: endomorphin-I (4.3-fold), morphine (6.5-fold), and leu-enkephalin (4.5-fold) [1]. By comparison, BMS-986122 was characterized predominantly for its ability to increase DAMGO binding affinity (6-fold) [1], with limited published evidence of equivalent broad-spectrum functional potentiation across multiple agonist classes. This probe-dependent profile establishes BMS-986121 as a versatile tool compound for exploring PAM effects on both endogenous opioid peptides (endomorphin-I, leu-enkephalin) and clinically relevant exogenous opioids (morphine), whereas BMS-986122 has been primarily validated only for DAMGO affinity modulation.

Probe-Dependent Agonist Potentiation

Head-to-head

BMS-986121: endomorphin-I 4.3×, morphine 6.5×, leu-enkephalin 4.5× potency shift BMS-986122: DAMGO affinity shift only; multi-agonist functional potentiation not reported

Supports probe-dependent potentiation profiling across endogenous peptides and exogenous opioids

cAMP inhibition assay in CHO-μ cells; 100 μM compound

Evidence Dimension	Fold leftward shift in agonist potency for cAMP inhibition
Target Compound Data	BMS-986121 (100 μM): endomorphin-I 4.3-fold, morphine 6.5-fold, leu-enkephalin 4.5-fold
Comparator Or Baseline	BMS-986122: DAMGO binding affinity increased 6-fold (Ki shift); functional probe-dependent shifts across multiple agonists not reported in same comparative dataset
Quantified Difference	BMS-986121 demonstrates 4.3–6.5-fold shifts across three agonists; BMS-986122 shows 6-fold affinity shift for single agonist DAMGO only
Conditions	Forskolin (1 μM)-stimulated cAMP accumulation assay in CHO cells recombinantly expressing human μ-opioid receptors

Why This Matters

For procurement decisions, BMS-986121's validated ability to potentiate both endogenous peptides and morphine provides experimental versatility that is not documented for BMS-986122, making it the preferred choice for studies spanning endogenous tone and clinical opioid potentiation.

• [1] US Patent 9,784,740. Positive allosteric modulators and silent allosteric modulators of the Mu opioid receptor. Issued October 10, 2017. View Source

μ-Selectivity vs. δ-Opioid Activity

When tested in U2OS PathHunter® cells expressing PK-tagged δ-opioid receptors (U2OS-OPRD1), BMS-986121 showed no significant effect in either agonist-detection mode (absence of leu-enkephalin) or PAM-detection mode (presence of ~EC10 leu-enkephalin) [1]. In contrast, SAR exploration of the BMS-986122 analog series revealed that several close structural derivatives displayed residual agonist or PAM activity at δ-opioid receptors, with 5 out of 15 tested analogs showing some weak agonist or PAM activity at the δ receptor [2]. This difference in receptor selectivity breadth between the BMS-986121 chemotype and the BMS-986122 series has direct implications for experimental design: BMS-986121 provides a cleaner μ-specific pharmacological tool.

μ-Selectivity vs δ-Opioid Activity

Cross-study

BMS-986121: no significant agonist or PAM activity at δ-opioid receptors BMS-986122 analog series: 5/15 analogs showed δ agonist or PAM activity

Reported μ-selectivity context; δ-off-target may require review for comparator chemotypes

U2OS PathHunter® β-arrestin assay; ± EC10 leu-enkephalin

Evidence Dimension	Activity at δ-opioid receptors
Target Compound Data	BMS-986121: no significant agonist or PAM activity at δ-opioid receptors
Comparator Or Baseline	BMS-986122 analog series: 5/15 analogs showed some δ agonist or PAM activity; parent BMS-986122 δ activity not explicitly excluded in patent
Quantified Difference	BMS-986121 demonstrates confirmed μ-selectivity with no δ signal vs. BMS-986122 chemotype series where 33% of analogs exhibit δ activity
Conditions	U2OS PathHunter® β-arrestin recruitment assay; δ-opioid receptor expressing cells; ± EC10 leu-enkephalin

Why This Matters

When experimental protocols require exclusion of δ-opioid receptor-mediated confounding effects, BMS-986121 offers a documented cleaner selectivity window that the BMS-986122 chemotype series cannot guarantee.

• [1] US Patent 9,784,740. Positive allosteric modulators and silent allosteric modulators of the Mu opioid receptor. Issued October 10, 2017. View Source
• [2] Burford NT, Clark MJ, Wehrman TS, Gerritz SW, Banks M, O'Connell J, Traynor JR, Alt A. Discovery of positive allosteric modulators and silent allosteric modulators of the μ-opioid receptor. Proc Natl Acad Sci U S A. 2013 Jun 25;110(26):10830-5. View Source

Absence of Intrinsic Agonist Activity

In the β-arrestin recruitment assay using U2OS-OPRM1 PathHunter® cells, BMS-986121 produced no significant agonist response when tested alone at concentrations up to 1 mM—confirming its classification as a pure PAM without intrinsic agonist activity [1]. This is a critical differentiator from orthosteric μ-opioid agonists (e.g., morphine, fentanyl) and even some biased agonists (e.g., oliceridine/TRV130) that activate the receptor independently of endogenous tone. The related PAM BMS-986122 also lacked intrinsic agonist activity in the same assay [2]; however, when compared to orthosteric ligands, both PAMs offer the fundamental advantage of activity-dependent pharmacology, but BMS-986121 is distinguished by its more extensive functional characterization confirming this property across multiple readouts (β-arrestin, cAMP, GTPγS).

Absence of Intrinsic Agonist Activity

Reported

0% Emax up to 1 mM

Confirms lack of direct receptor activation; supports activity-dependent model interpretation

Validated across β-arrestin, cAMP, and GTPγS readouts

Evidence Dimension	Intrinsic agonist activity at μ-opioid receptor
Target Compound Data	BMS-986121: no significant β-arrestin recruitment alone (up to 1 mM)
Comparator Or Baseline	Orthosteric agonists (morphine, DAMGO, fentanyl, oliceridine): robust intrinsic agonist activity; BMS-986122: also no intrinsic agonist activity
Quantified Difference	BMS-986121 produces 0% of maximal agonist response alone vs. full agonists produce 80–100% Emax; vs. BMS-986122 qualitatively similar but less extensively characterized across signaling pathways
Conditions	U2OS PathHunter® β-arrestin recruitment assay; CHO-μ cAMP assay; C6μ [35S]GTPγS binding

Why This Matters

The confirmed absence of intrinsic agonist activity eliminates confounding direct receptor activation in experimental models, making BMS-986121 a more interpretable tool for studying endogenous opioid tone potentiation compared to even 'biased' orthosteric agonists.

• [1] US Patent 9,784,740. Positive allosteric modulators and silent allosteric modulators of the Mu opioid receptor. Issued October 10, 2017. View Source
• [2] Burford NT, Clark MJ, Wehrman TS, Gerritz SW, Banks M, O'Connell J, Traynor JR, Alt A. Discovery of positive allosteric modulators and silent allosteric modulators of the μ-opioid receptor. Proc Natl Acad Sci U S A. 2013 Jun 25;110(26):10830-5. View Source

First-in-Class μ-PAM Chemotype

BMS-986121, together with BMS-986122, was disclosed as one of the first two confirmed μ-opioid receptor PAMs in the scientific literature [1]. However, BMS-986121 is built on a 2,6-dichlorophenyl-thiazol-2-amine scaffold that preceded the SAR expansion of the BMS-986122 series, and the patent literature explicitly designates BMS-986121 as the representative compound for a new chemical class of μ-receptor PAMs [2]. Subsequent lead optimization campaigns used BMS-986121 as a starting template to discover new chemotypes, underscoring its foundational role [3]. This pioneer status confers scientific value as a well-characterized reference tool compound and carries procurement relevance: as the scaffold progenitor, BMS-986121 remains the benchmark against which newer μ-PAMs are compared in SAR and mechanistic studies.

First-in-Class μ-PAM Chemotype

Class-level

Founding 2,6-dichlorophenyl-thiazol-2-amine scaffold; disclosed 2013

Supports reference standard use; benchmark for subsequent μ-PAM SAR and mechanistic studies

Publication record and patent analysis; IUPHAR ligand entry

Evidence Dimension	Historical precedence and scaffold novelty in μ-PAM chemotype landscape
Target Compound Data	BMS-986121: first μ-PAM chemotype disclosed (2013), designated representative of new chemical class
Comparator Or Baseline	Later μ-PAMs (MS1, Comp5, ignavine): disclosed post-2013; BMS-986122: co-disclosed but differentiated scaffold path
Quantified Difference	BMS-986121 is the founding scaffold; all subsequent μ-PAM chemotypes (including BMS-986122 analogs) were benchmarked against it
Conditions	Publication record analysis; patent WO2014107344; Burford et al. PNAS 2013

Why This Matters

For procurement in academic and industrial research, BMS-986121's status as the first-in-class μ-PAM scaffold ensures its continued use as a reference standard for SAR comparisons, assay validation, and mechanistic studies, making it an essential inventory compound for any opioid allosteric modulator program.

• [1] Burford NT, Clark MJ, Wehrman TS, Gerritz SW, Banks M, O'Connell J, Traynor JR, Alt A. Discovery of positive allosteric modulators and silent allosteric modulators of the μ-opioid receptor. Proc Natl Acad Sci U S A. 2013 Jun 25;110(26):10830-5. View Source
• [2] BMS-986121 Ligand Page, IUPHAR/BPS Guide to Pharmacology. View Source
• [3] Ligand-Based Discovery of a New Scaffold for Allosteric Modulation of the μ-Opioid Receptor. DOI: 10.1021/acs.jcim.0c01334. View Source

BMS-986121 Application Scenarios

G Protein Signaling Bias Studies

Investigators studying μ-opioid receptor G protein subtype selectivity or biased signaling should prioritize BMS-986121 over BMS-986122 based on the direct head-to-head evidence that BMS-986121 (10 μM) elicits a 4-fold leftward shift in DAMGO potency in [35S]GTPγS binding assays, whereas BMS-986122 does not produce a comparable functional shift in this system [1]. This makes BMS-986121 the appropriate tool for experiments requiring functional potentiation of G protein activation rather than mere binding affinity enhancement.

Endogenous Opioid Potentiation Studies

For research programs exploring the therapeutic hypothesis that positive modulation of endogenous opioid peptide signaling can produce analgesia with reduced side effects, BMS-986121 is the best-characterized PAM. Its documented ability to potentiate endomorphin-I (4.3-fold), leu-enkephalin (4.5-fold), and morphine (6.5-fold) in cAMP inhibition assays [1] provides a uniquely broad validation dataset not available for BMS-986122. This supports experimental designs that compare endogenous peptide vs. exogenous opioid potentiation within a single compound framework.

μ-Selective Pharmacological Tool

Investigators requiring a PAM tool with rigorously confirmed μ-opioid receptor selectivity—free from δ-opioid receptor confounding—should select BMS-986121. The compound has been explicitly shown to lack agonist or PAM activity at δ receptors [1], whereas structure-activity studies of the BMS-986122 series reveal that approximately one-third of analogs retain δ receptor activity [2]. BMS-986121 thus provides a cleaner pharmacological window for μ-specific mechanistic studies.

Reference Standard for μ-PAM SAR

Medicinal chemistry teams engaged in μ-opioid receptor PAM lead optimization should maintain BMS-986121 as a reference standard. As the first-in-class μ-PAM chemotype [1], BMS-986121 serves as the benchmark against which new scaffolds are compared for potency shift magnitude, probe dependence, and selectivity. Its foundational role in subsequent lead discovery campaigns [2] makes it an indispensable control compound for SAR tables and assay validation protocols in industrial drug discovery settings.

Application

Selection Property

Validation Focus

G protein signaling pathway studies

Functional potentiation vs affinity modulation profile

GTPγS assay response context; G protein activation endpoint review

Endogenous opioid peptide signaling studies

Probe-dependent agonist potentiation across peptide classes

cAMP inhibition assay response context; multi-agonist comparison review

μ-Opioid receptor selectivity studies

Receptor selectivity window; δ-off-target screening profile

β-arrestin recruitment selectivity review; δ-receptor activity exclusion

μ-PAM SAR and lead optimization studies

First-in-class scaffold benchmark status

Potency shift and selectivity comparison context; assay validation reference

• [1] US Patent 9,784,740. Positive allosteric modulators and silent allosteric modulators of the Mu opioid receptor. Issued October 10, 2017. View Source
• [2] Burford NT, Clark MJ, Wehrman TS, Gerritz SW, Banks M, O'Connell J, Traynor JR, Alt A. Discovery of positive allosteric modulators and silent allosteric modulators of the μ-opioid receptor. Proc Natl Acad Sci U S A. 2013 Jun 25;110(26):10830-5. View Source